Cas no 18804-37-0 (2-Heptanone, 7-fluoro-)
2-Heptanone, 7-fluoro- structure
Product Name:2-Heptanone, 7-fluoro-
CAS No:18804-37-0
MF:C7H13FO
MW:132.175925970078
CID:1383368
PubChem ID:85718764
Update Time:2025-04-20
2-Heptanone, 7-fluoro- Chemical and Physical Properties
Names and Identifiers
-
- 2-Heptanone, 7-fluoro-
- SCHEMBL15018396
- 18804-37-0
- DTXSID601315296
- 7-Fluoro-2-heptanone
-
- Inchi: 1S/C7H13FO/c1-7(9)5-3-2-4-6-8/h2-6H2,1H3
- InChI Key: GHEQTZXJQGBNNT-UHFFFAOYSA-N
- SMILES: FCCCCCC(C)=O
Computed Properties
- Exact Mass: 132.095043196g/mol
- Monoisotopic Mass: 132.095043196g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 5
- Complexity: 81
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 17.1Ų
2-Heptanone, 7-fluoro- Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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